8-Bromo-6-chloroimidazo[1,2-b]pyridazine

• IUPAC Name: 8-bromo-6-chloroimidazo[1,2-b]pyridazine
• InChI: InChI=1S/C6H3BrClN3/c7-4-3-5(8)10-11-2-1-9-6(4)11/h1-3H
• InChI Key: LZEJQXOCRMRVNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=N1)C(=CC(=N2)Cl)Br
• Molecular Formula: C6H3BrClN3
• DSSTOX Substance ID: DTXSID10676356
• Molecular Weight: 232.46 g/mol
• CAS RN: 933190-51-3

Description

8-Bromo-6-chloroimidazo[1,2-b]pyridazine is a chemical compound with the molecular formula C6H3BrClN3. It is also known by its IUPAC name, 8-bromo-6-chloroimidazo[1,2-b]pyridazine.

Synthesis Analysis

The synthesis of imidazo[1,2-b]pyridazines, including 8-Bromo-6-chloroimidazo[1,2-b]pyridazine, has been the subject of several studies. One method involves the treatment of 3-bromo-6-chloroimidazo[1,2-b]pyridazine with a variety of primary or secondary alkylamines, using CsF and BnNEt3Cl in DMSO at 100°C.

Molecular Structure Analysis

The molecular structure of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine consists of a pyridazine ring fused with an imidazole ring. The compound has a molecular weight of 232.46 g/mol.

Chemical Reactions Analysis

The compound can undergo reactions with various alkylamines to produce corresponding C-6 aminated products.

Physical And Chemical Properties Analysis

8-Bromo-6-chloroimidazo[1,2-b]pyridazine is a solid compound. It has a molecular weight of 232.47 g/mol. The compound has a topological polar surface area of 30.2 Ų.

Scientific Research Applications

Pharmacology

In pharmacology, 8-Bromo-6-chloroimidazo[1,2-b]pyridazine is utilized as a precursor in the synthesis of various pharmacologically active molecules. Its structure is beneficial for creating compounds that interact with specific receptors or enzymes within biological systems. .

Biochemistry

Biochemically, this compound can be used to study enzyme-substrate interactions . It serves as a scaffold for developing enzyme inhibitors that can modulate biochemical pathways. .

Medicinal Chemistry

In medicinal chemistry, 8-Bromo-6-chloroimidazo[1,2-b]pyridazine is valuable for drug design and discovery . It can be incorporated into molecules that are designed to have specific interactions with biological targets. .

Organic Synthesis

This compound is a versatile intermediate in organic synthesis. It can undergo various chemical reactions, including nucleophilic substitution and cross-coupling reactions , to yield a wide range of organic products. .

Material Science

In material science, derivatives of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine can be used to create novel materials with unique properties. For instance, they can be used in the development of organic semiconductors , which are essential for organic light-emitting diodes (OLEDs) and solar cells. .

Analytical Chemistry

Analytical chemists may employ 8-Bromo-6-chloroimidazo[1,2-b]pyridazine as a standard or reference compound in various analytical techniques. .

Chemical Engineering

In chemical engineering, this compound’s role can extend to process optimization and the development of synthetic pathways . .

Environmental Science

Lastly, in environmental science, researchers might explore the environmental fate of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine and its derivatives. .

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

A solution of 4-bromo-6-chloropyridazin-3-amine (5.0 g, 24 mmol) and 2-chloroacetaldehyde (12 g, 75 mmol) in ethanol (100 mL) was heated at reflux for 15 h. The reaction mixture was concentrated and washed with acetone (75 mL) to give 104a as a yellow solid (6.0 g, 71%). MS: [M+H]+ 234.

Synthesis routes and methods II

Procedure details

A solution of 4-bromo-6-chloropyridazin-3-amine (15.7 g, 75.3 mmol), 2-chloro-1,1-diethoxyethane (13.9 g, 90.3 mmol) and PTSA (17.2 g, 90.3 mmol) in isopropanol (150 mL) was heated to 80° C. for 20 h. After cooling to room temperature, the solution was concentrated in vacuo. The resulting mixture was treated with a saturated NaHCO3 solution (300 mL), extracted with dichloromethane (200 mL×3), dried over Na2SO4, filtered and concentrated. The residue was purified by chromatography (silica gel, 200-300 mesh, petroleum ether:ethyl acetate=3:1) to give 8-bromo-6-chloroimidazo[1,2-b]pyridazine (17.2 g, 98%) as an orange solid. LC-MS: [M+H]+, 231.9, 233.9, tR=1.46 min.